7-(2-methoxybenzyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine

• IUPAC Name: 7-[(2-methoxyphenyl)methyl]-6,8-dihydro-[1,3]dioxolo[4,5-g][1,3]benzoxazine
• InChI: InChI=1S/C17H17NO4/c1-19-14-5-3-2-4-12(14)8-18-9-13-6-16-17(22-11-21-16)7-15(13)20-10-18/h2-7H,8-11H2,1H3
• InChI Key: XASQAMTZRZTSOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CC3=CC4=C(C=C3OC2)OCO4
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

7-(2-methoxybenzyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine is a compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in a number of areas, including drug discovery, neuroscience, and cancer research. In

Mechanism of Action

The mechanism of action of 7-(2-methoxybenzyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine is not fully understood. However, it has been suggested that this compound may work by inhibiting certain enzymes that are involved in the growth of cancer cells. It has also been suggested that this compound may work by modulating certain neurotransmitter systems in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been suggested that this compound may have potential anti-inflammatory, antioxidant, and antiapoptotic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 7-(2-methoxybenzyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine in lab experiments include its potential antitumor and neuroprotective effects. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for expertise in organic chemistry.

Future Directions

There are several future directions for the study of 7-(2-methoxybenzyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine. These include further studies on the mechanism of action of this compound, the development of more efficient synthesis methods, and the exploration of its potential applications in other areas of scientific research such as immunology and infectious diseases.
In conclusion, this compound is a compound that has shown promising results in a number of areas of scientific research. Its potential applications in drug discovery, neuroscience, and cancer research make it a valuable compound for further study. However, more research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 7-(2-methoxybenzyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine is a complex process that involves several steps. The first step involves the reaction of 2-hydroxybenzaldehyde with 2-methoxybenzylamine to form a Schiff base. This Schiff base is then reduced with sodium borohydride to form the corresponding amine. The amine is then reacted with 1,2-epoxy-3-(2-methoxyphenyl)propane to form the final product. The synthesis method is time-consuming and requires expertise in organic chemistry.

Scientific Research Applications

7-(2-methoxybenzyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine has been extensively studied for its potential applications in scientific research. This compound has shown promising results in drug discovery, neuroscience, and cancer research. In drug discovery, this compound has been shown to have potential antitumor activity. In neuroscience, this compound has been shown to have potential neuroprotective effects. In cancer research, this compound has been shown to inhibit the growth of cancer cells.